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Compound of Interest

Compound Name: N-(2-Chlorophenyl)benzamide

CAS No.: 1020-39-9

Cat. No.: B086064

Get Quote

An In-Depth Technical Guide to N-(2-
Chlorophenyl)benzamide
Executive Summary: This guide provides a comprehensive technical overview of N-(2-
Chlorophenyl)benzamide, a chlorinated benzanilide derivative. It details the compound's

chemical identifiers, physicochemical properties, synthesis methodologies, and analytical

characterization. Furthermore, this document explores its current applications and areas of

research interest, alongside essential safety and handling protocols. This whitepaper is

intended for researchers, chemists, and professionals in drug development and materials

science who require a detailed understanding of this compound for their work.

Introduction to N-(2-Chlorophenyl)benzamide
N-(2-Chlorophenyl)benzamide is an organic compound belonging to the benzanilide class,

which are derivatives of benzamide with a phenyl substituent on the nitrogen atom. The

presence of a chlorine atom on the 2-position of the N-phenyl ring significantly influences its

chemical properties and reactivity. Benzanilide derivatives are of considerable interest in

medicinal chemistry and materials science due to their diverse biological activities and potential
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for creating novel functional materials. This guide serves as a detailed resource on the

synthesis, properties, and applications of N-(2-Chlorophenyl)benzamide.

Chemical Identity and Physicochemical Properties
Accurate identification and understanding of a compound's physical properties are fundamental

for its application in research and development.

Chemical Identifiers
A comprehensive list of identifiers for N-(2-Chlorophenyl)benzamide is provided below,

ensuring precise documentation and database retrieval.[1][2]

Identifier Type Value

CAS Number 1020-39-9

Molecular Formula C₁₃H₁₀ClNO

Molecular Weight 231.68 g/mol

IUPAC Name N-(2-chlorophenyl)benzamide

Synonyms 2'-Chlorobenzanilide, Benzanilide, 2'-chloro-

InChI

InChI=1S/C13H10ClNO/c14-11-8-4-5-9-

12(11)15-13(16)10-6-2-1-3-7-10/h1-9H,

(H,15,16)

InChIKey QXZRWUSAQSKAGT-UHFFFAOYSA-N

SMILES C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2Cl

PubChem CID 13918

ChEMBL ID CHEMBL1529752

Physicochemical Properties
The physical and chemical properties of N-(2-Chlorophenyl)benzamide are summarized in

the following table. These properties are crucial for determining its handling, storage, and

application.
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Property Value Source

Appearance
White to off-white solid

(predicted)
[3]

Solubility

Sparingly soluble in water;

Soluble in organic solvents like

ethanol, DMSO, and DMF.

[3]

Synthesis and Reaction Pathway
The synthesis of N-(2-Chlorophenyl)benzamide is typically achieved through the acylation of

2-chloroaniline with benzoyl chloride. This is a standard method for forming amide bonds.[3]

General Synthesis Workflow
The reaction involves the nucleophilic attack of the amino group of 2-chloroaniline on the

carbonyl carbon of benzoyl chloride, leading to the formation of the amide bond and elimination

of hydrogen chloride. A base, such as pyridine or triethylamine, is often used to neutralize the

HCl byproduct.[4]

2-Chloroaniline +
Benzoyl Chloride

Aprotic Solvent (e.g., DCM)
Base (e.g., Triethylamine) Acylation Reaction N-(2-Chlorophenyl)benzamide Aqueous Workup

(Wash with diluted HCl, Na₂CO₃, brine)
Purification

(Recrystallization or Chromatography) Pure N-(2-Chlorophenyl)benzamide

Click to download full resolution via product page

General Synthesis Workflow for N-(2-Chlorophenyl)benzamide.

Detailed Experimental Protocol
The following is a representative protocol for the synthesis of N-(2-Chlorophenyl)benzamide:

Reactant Preparation: Dissolve 2-chloroaniline in a suitable aprotic solvent, such as

dichloromethane (DCM), in a reaction flask.[3]

Addition of Base: Add a base, like triethylamine, to the solution to act as an acid scavenger.

[4]
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Acylation: Slowly add an equimolar amount of benzoyl chloride to the stirred solution at room

temperature.[4]

Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography

(TLC) until the starting materials are consumed.

Workup: Upon completion, wash the reaction mixture sequentially with diluted hydrochloric

acid, a saturated solution of sodium bicarbonate, and brine.[4]

Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the

solvent under reduced pressure to obtain the crude product.[4]

Purification: Purify the crude N-(2-Chlorophenyl)benzamide by recrystallization from a

suitable solvent system (e.g., ethanol/water) to yield the final product.[3]

Spectroscopic and Analytical Data
The structural confirmation of N-(2-Chlorophenyl)benzamide is established through various

spectroscopic techniques.

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons on both the benzoyl and the 2-chlorophenyl rings. The amide proton (N-H) will

typically appear as a broad singlet at a downfield chemical shift.

¹³C NMR: The carbon NMR spectrum will display characteristic peaks for the carbonyl

carbon of the amide group, typically in the range of 165-175 ppm, in addition to the signals

for the aromatic carbons.

Infrared (IR) Spectroscopy: The IR spectrum will show a strong absorption band for the C=O

stretching of the amide group (around 1650 cm⁻¹) and a band for the N-H stretching (around

3300 cm⁻¹).

Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the

compound, with the mass-to-charge ratio (m/z) of the molecular ion peak corresponding to

231.68.[2]

Applications and Research Interest
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N-(2-Chlorophenyl)benzamide and its derivatives are subjects of ongoing research with

potential applications in various fields.

Medicinal Chemistry: Derivatives of benzanilides are known to exhibit a wide range of

biological activities. N-(2-Chlorophenyl)benzamide derivatives have been investigated for

their potential antimicrobial and anti-inflammatory properties.[5]

Materials Science: This compound is being explored for its potential use in the design of

novel organic materials and semiconductors.[6] The specific electronic properties conferred

by the substituted aromatic rings make it an interesting candidate for such applications.[6]

Synthetic Chemistry: N-(2-Chlorophenyl)benzamide serves as a precursor in the synthesis

of more complex molecules, such as phenanthridones, through photocyclization reactions.[7]

Safety and Handling
Proper handling and safety precautions are crucial when working with N-(2-
Chlorophenyl)benzamide. While specific GHS hazard data for this compound is not readily

available, data for structurally similar compounds like benzamide and other chlorinated

benzanilides provide guidance on potential hazards.[8][9]

General Hazards: Similar compounds are harmful if swallowed, and may cause skin, eye,

and respiratory irritation.[9] Some benzamide derivatives are suspected of causing genetic

defects.[8]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.[8]

Handling: Handle the compound in a well-ventilated area, preferably in a fume hood, to avoid

inhalation of dust.[8][10] Avoid contact with skin and eyes.[8][10]

Storage: Store in a cool, dry place in a tightly sealed container.[8]

First Aid:

In case of skin contact: Wash off with soap and plenty of water.[8]

In case of eye contact: Flush eyes with water as a precaution.[8]
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If inhaled: Move the person into fresh air.[8]

If swallowed: Rinse mouth with water and consult a physician.[8]

Conclusion
N-(2-Chlorophenyl)benzamide is a valuable compound with a well-defined chemical profile.

Its synthesis is straightforward, and its structure lends itself to a variety of applications,

particularly in the fields of medicinal chemistry and materials science. This guide has provided

a detailed overview of its chemical identifiers, properties, synthesis, and potential applications,

along with essential safety information, to support its use in research and development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [N-(2-Chlorophenyl)benzamide CAS number and
chemical identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086064/docs#n-2-chlorophenyl-benzamide-cas-
number-and-chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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